N1-[4-Methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]benzene-1,4-diamine
Overview
Description
N1-[4-Methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]benzene-1,4-diamine is a useful research compound. Its molecular formula is C15H19N5 and its molecular weight is 269.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Potential Applications
N1-[4-Methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]benzene-1,4-diamine and its derivatives have been actively researched in various fields of chemistry and pharmacology. A significant application is in the synthesis of novel compounds with potential medicinal properties. For instance, Cortés-García et al. (2016) synthesized N1-[(1-alkyl-1H-tetrazol-5-yl)(aryl)methyl]-4-methyl-N3-[4-(pyridine-3-yl)pyrimidin-2-yl]benzene-1,3-diamines, which may exhibit cytotoxicity and tyrosine-kinase inhibitory properties due to structural similarities with potent anticancer drugs like imatinib (Cortés-García et al., 2016).
Bioevaluation and Antimicrobial Properties
Several studies have focused on the bioevaluation of derivatives of this compound. For example, Patoliya and Kharadi (2013) synthesized a series of compounds from 6-methyl-N′-(4-(pyridine-3-yl)pyrimidin-2-yl)benzene-1,3-diamine, finding that compound 8b exhibited notable inhibition towards antimicrobial activity (Patoliya & Kharadi, 2013).
Catalytic and Optical Properties
The compound has also been studied for its potential in catalysis and material science. Chen et al. (2019) synthesized nickel complexes bearing pyridine-imine ligands, including derivatives of this compound, and demonstrated their effectiveness in ethylene oligomerization (Chen et al., 2019). In a different context, Subashchandrabose et al. (2013) conducted a vibrational and conformational analysis of a similar molecule, providing insights into its optical properties and potential applications in non-linear optics (Subashchandrabose et al., 2013).
Mechanism of Action
Target of Action
The primary targets of N1-[4-Methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]benzene-1,4-diamine are tyrosine kinase inhibitors . Tyrosine kinases are enzymes responsible for the activation of many proteins by signal transduction cascades. They play pivotal roles in cellular functions such as cell growth, differentiation, metabolism, and division .
Mode of Action
This compound interacts with its targets by inhibiting the tyrosine kinase enzymes . This inhibition prevents the activation of proteins involved in signal transduction cascades, thereby disrupting the cellular functions that these proteins regulate .
Biochemical Pathways
The inhibition of tyrosine kinase enzymes by this compound affects various biochemical pathways. These include pathways involved in cell growth, differentiation, metabolism, and division . The downstream effects of this disruption can lead to the prevention of abnormal cell proliferation and the induction of programmed cell death, or apoptosis .
Result of Action
The molecular and cellular effects of this compound’s action include the prevention of abnormal cell proliferation and the induction of apoptosis . These effects can potentially lead to the treatment of diseases characterized by abnormal cell growth, such as cancer .
Properties
IUPAC Name |
4-N-(4-methyl-6-pyrrolidin-1-ylpyrimidin-2-yl)benzene-1,4-diamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N5/c1-11-10-14(20-8-2-3-9-20)19-15(17-11)18-13-6-4-12(16)5-7-13/h4-7,10H,2-3,8-9,16H2,1H3,(H,17,18,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMICVFZNJMVXSK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)NC2=CC=C(C=C2)N)N3CCCC3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.